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Compound of Interest

Compound Name: MC12

Cat. No.: B15567640

For researchers, scientists, and drug development professionals, the proper handling of
laboratory materials is paramount. This guide provides immediate, essential safety and
logistical information for two substances commonly referred to as "MC12" in research settings:
MICROCEL® MC-12 Microcrystalline Cellulose and the fullerene C60MC12. Adherence to
these protocols is critical for ensuring personnel safety and maintaining a secure research
environment.

Section 1: Personal Protective Equipment (PPE) for
MICROCEL® MC-12

MICROCEL® MC-12, a microcrystalline cellulose, is a non-hazardous substance primarily used
as a filler and binder in pharmaceutical applications.[1] While not classified as a hazardous
chemical, the fine powder can cause mechanical irritation to the eyes and respiratory system.

[11[2][3]
Operational Plan: Handling MICROCEL® MC-12

» Engineering Controls: Handle in a well-ventilated area to minimize dust accumulation.[3] For
procedures that may generate significant dust, use a fume hood or a ventilated enclosure.

» Personal Protective Equipment:

o Eye Protection: Wear safety glasses with side shields.
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o Hand Protection: While not mandatory for routine handling due to its non-irritating nature,
nitrile gloves are recommended as a good laboratory practice to prevent contamination.

o Respiratory Protection: Under normal conditions with adequate ventilation, respiratory
protection is not required. If significant dust is generated, a NIOSH/MSHA-approved
respirator for particulates is recommended.

o Lab Coat: A standard lab coat should be worn to protect clothing.
Disposal Plan:

e Dispose of MICROCEL® MC-12 as non-hazardous waste in accordance with local, state,
and federal regulations.

e For spills, sweep or vacuum the material to avoid generating dust and place it in a suitable
container for disposal.

Section 2: Personal Protective Equipment (PPE) for
C60MC12 (Fullerene)

C60MC12, a derivative of fullerene C60, is a chemical compound utilized in materials science
research. Unlike microcrystalline cellulose, C60 and its derivatives are treated as chemical
irritants. Safety data for Fullerene C60 indicates that it can cause serious eye irritation and may
cause respiratory irritation.

Operational Plan: Handling C60MC12

o Engineering Controls: Always handle C60MC12 in a certified chemical fume hood to avoid
inhalation of airborne patrticles.

e Personal Protective Equipment:
o Eye Protection: Chemical safety goggles are mandatory to protect against eye irritation.

o Hand Protection: Wear nitrile or other chemical-resistant gloves. Always inspect gloves for
integrity before use and dispose of contaminated gloves properly.
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o Respiratory Protection: A suitable respirator should be used if handling outside of a fume
hood or if there is a risk of inhalation.

o Lab Coat: A chemical-resistant lab coat is required.
Disposal Plan:

o Dispose of C60MC12 and any contaminated materials as hazardous chemical waste in
accordance with institutional and regulatory guidelines.

o For spills, carefully collect the material using appropriate tools to avoid dust generation and
place it in a sealed, labeled container for hazardous waste disposal.

Comparative Summary of PPE Reguirements

MICROCEL® MC-12

Personal Protective

. (Microcrystalline C60MC12 (Fullerene)
Equipment
Cellulose)
) Safety glasses with side )
Eye Protection ) Chemical safety goggles
shields
) o Chemical-resistant gloves
Hand Protection Nitrile gloves recommended o
(e.g., nitrile) mandatory
Not required under normal o )
) ) - ) ] Required if not handled in a
Respiratory Protection conditions; respirator for high ] ] ]
fume hood or risk of inhalation
dust
Lab Attire Standard lab coat Chemical-resistant lab coat

Procedural Workflow for PPE Selection

The following diagram outlines the decision-making process for selecting the appropriate
personal protective equipment when handling "MC12" variants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15567640?utm_src=pdf-custom-synthesis
https://tobacco-information.hpa.gov.tw/common/DownloadDetail.ashx?id=PFBFjBpz9gRkUmKxLoUdhQ%3D%3D&posionId=A0027
https://www.lfatabletpresses.com/media/contentmanager/content/documents/Microcrystalline_Cellulose_SDS_Specs_and_ID_v._1.5_1.pdf
https://redox.com/wp-content/sds/2672.pdf
https://www.benchchem.com/product/b15567640#personal-protective-equipment-for-handling-mc12
https://www.benchchem.com/product/b15567640#personal-protective-equipment-for-handling-mc12
https://www.benchchem.com/product/b15567640#personal-protective-equipment-for-handling-mc12
https://www.benchchem.com/product/b15567640#personal-protective-equipment-for-handling-mc12
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15567640?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

